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Compound of Interest

(2R)-2-Amino-4-ethoxybutanoic
Compound Name: d
aci

Cat. No.: B13274737

Get Quote

Executive Summary

This technical guide details the structural elucidation of (2R)-2-Amino-4-ethoxybutanoic acid

(Molecular Formula:

). Often referred to as O-ethyl-D-homoserine, this non-proteinogenic amino acid represents the
D-enantiomer of the ethoxylated derivative of homoserine.

The distinction of the (2R) stereocenter is critical in drug development, as D-amino acids
typically confer resistance to proteolytic degradation in peptidomimetics. This guide provides a
self-validating analytical workflow combining High-Resolution Mass Spectrometry (HRMS),
Nuclear Magnetic Resonance (NMR), and Chiral Chromatographic methods to unambiguously
assign the planar structure and absolute configuration.

Structural Logic & Fragment Analysis

Before instrumental analysis, a theoretical deconstruction of the molecule establishes the
expected signals.[1]
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Molecular Framework[1][2]

o Core Scaffold: Butanoic acid (4-carbon chain).[2]
e Functional Groups:
o Primary Amine (
) at position C2.[1]
o Carboxylic Acid (
) at position C1.[1]
o Ether linkage (
) at position C4.

o Stereochemistry: The (2R) configuration corresponds to the D-isomer according to the Cahn-
Ingold-Prelog (CIP) priority rules (N > COOH > Side Chain > H).

Theoretical Fragmentation
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Expected Chemical Diagnostic Signal (1H
Fragment .
Environment NMR)
] Methyl group adjacent to Triplet,
Ethyl Terminus
methylene ~1.1 ppm
Quartet,
Ether Methylene (Ethyl side)
~3.5 ppm
Triplet/Multiplet,
-Methylene (Butanoic side)
~3.5-3.6 ppm
Multiplet,
-Methylene (Linker)
~2.0 ppm
Doublet of doublets,
-Methine (Chiral Center)

~3.7-4.0 ppm

Analytical Workflow: Step-by-Step Elucidation
High-Resolution Mass Spectrometry (HRMS)

Objective: Validate molecular formula and unsaturation.

Method: Electrospray lonization (ESI) in Positive Mode.[1]

Target Calculation:

. Exact Mass = 163.0844 Da.

Observed Species:

Acceptance Criteria: Mass error <5 ppm.

Data Interpretation: A peak observed at m/z 164.0917 confirms the protonated molecular ion.[1]
Fragmentation analysis (MS/MS) should reveal the loss of the ethoxy group (neutral loss of 46
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Da or formation of characteristic fragment ions), confirming the ether side chain rather than an

ester isomer.[1]

Infrared Spectroscopy (FT-IR)

Objective: Confirm functional group orthogonality.

» Key Absorbances:

o

3200-3400 cm~*: Broad N-H stretching (Amine/Ammonium).[1]

2800—-3000 cm~1; C-H stretching (Alkyl).[1]

[¢]

1720-1740 cm~1: C=0 stretching (Carboxylic acid).[1]

[¢]

1080-1150 cm~1: C-O-C stretching (Strong ether band).[1] Crucial for distinguishing from
hydroxy-butanoic acid derivatives.

[e]

Nuclear Magnetic Resonance (NMR)

Obijective: Establish planar connectivity. Note that enantiomers ((2R) and (2S)) exhibit identical
NMR spectra in achiral solvents (

or

).
1H NMR Assignment (500 MHz,

)

Reference: Chemical shifts extrapolated from L-homoserine and ethyl ether analogs.
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13C NMR Assignment (125 MHz,
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)
Position Type Assignment Logic
Cc-4 14.8 Ethyl methyl carbon.
C-3 30.5 Backbone methylene.
Chiral center (typical
C-2 54.2
-amino acid range).
Ether methylene (ethyl
C-3 66.8 ] Y (ethy
side).
Ether methylene
C-4 68.1 ,
(backbone side).
C-1 174.5 Carbonyl carbon.

Stereochemical Configuration ((2R) Determination)

Objective: Differentiate the (2R) enantiomer from the natural (2S) L-isomer.

Since NMR is achiral, one of the following methods must be employed to confirm the (2R)
designation.

Method A: Optical Rotation (Polarimetry)

e Protocol: Dissolve sample in 1M HCI or

o Expectation:
o L-Homoserine derivatives ((2S)) typically exhibit specific rotation

values that are negative or slightly positive depending on pH.

o O-Ethyl-D-homoserine ((2R)) will exhibit the opposite sign of rotation to the L-standard
under identical conditions.
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o Reference Standard: Compare against commercially available O-Ethyl-L-homoserine.

Method B: Marfey’s Analysis (Derivatization)

This is the gold standard for absolute configuration of amino acids.[1]

React: Sample + FDAA (1-fluoro-2-4-dinitrophenyl-5-L-alanine amide).

Mechanism: Creates diastereomers (L-L and D-L).[1]

Analyze: LC-MS.

Result: The (2R)-derivative (D-L) will have a distinct retention time compared to the (2S)-
derivative (L-L). The elution order is predictable based on hydrophobicity.[1]

Visualization of Elucidation Logic

The following diagram illustrates the logical flow from sample isolation to final structural
confirmation, highlighting the connectivity established by 2D NMR (COSY/HMBC).
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Unknown Sample
Candidate: (2R)-2-Amino-4-ethoxybutanoic acid

Mass Confirmation

HRMS (ESI+)
Found: m/z 164.09
Formula: C6H13NO3

1D NMR (1H, 13C)
Identify Fragments:
- Ethoxy Group (t, q)
- Homoserine Core

Fragment Assembly

2D NMR (COSY, HMBC)
Establish Connectivity:
Ether Linkage C4-O-C3'

Planar Structure Set -

HMBC:
H3'-> C4 (Ether Link)

Stereochemistry (Marfey's/Polarimetry)
Confirm (2R) / D-Configuration

Absolute Config Set

Confirmed Structure:
(2R)-2-Amino-4-ethoxybutanoic acid

Click to download full resolution via product page

Caption: Workflow integrating mass spectrometry, NMR connectivity, and chiral analysis for
structural validation.

Synthesis & Origin Context[1][3]
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Understanding the synthesis aids in anticipating impurities (e.g., unreacted homoserine or
over-alkylation).[1]

Common Synthetic Route:

» Starting Material: N-Protected D-Homoserine (e.g., Boc-D-Homoserine). Note: Using D-
Homoserine ensures the (2R) center is pre-set.

o Alkylation: Reaction with Ethyl Bromide/lodide in the presence of a base (NaH) to form the
ether.[1]

o Deprotection: Removal of Boc group (TFA/DCM).[1]
 Purification: lon-exchange chromatography.[1][3]

Implication for Elucidation: If the starting material was racemic, a chiral resolution step (e.qg.,
enzymatic resolution with Acylase |) is required.[1][3] The (2R) isomer is generally resistant to
L-specific acylases, allowing for separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources
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3. US4115105A - L-2-amino-4-(2-aminoethoxy)-butanoic acid - Google Patents
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To cite this document: BenchChem. [Technical Guide: Structure Elucidation of (2R)-2-Amino-
4-ethoxybutanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13274737/docs#technical-guide-structure-
elucidation-of-2r-2-amino-4-ethoxybutanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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